CID 78062898

• Molecular Formula: FSSi
• Molecular Weight: 79.15 g/mol
• InChI: InChI=1S/FSSi/c1-3-2
• InChI Key: QLZUKBOJEOKFND-UHFFFAOYSA-N
• Canonical SMILES: F[Si]=S

Description

CID 78062898 (PubChem Compound Identifier 78062898) is a chemical compound cataloged in the PubChem database, a critical resource for cheminformatics and chemical biology research. For instance, analogous entries like CID 53216313 and CID 46738299 () provide detailed physicochemical descriptors (e.g., logP, TPSA, GI absorption) and bioactivity profiles, which are essential for understanding compound behavior in drug discovery or environmental studies. This compound’s entry likely follows this standardized format, enabling comparisons with structurally or functionally related compounds .

Preparation Methods

Synthetic Routes and Reaction Conditions

The preparation of CID 78062898 involves specific synthetic routes and reaction conditions. These methods typically include the use of various reagents and catalysts to achieve the desired chemical structure. The exact synthetic route may vary depending on the desired purity and yield of the compound.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. This process often includes steps such as purification and quality control to meet industry standards.

Chemical Reactions Analysis

Types of Reactions

CID 78062898 undergoes several types of chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen from the compound.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen from the compound.

Substitution: This reaction involves the replacement of one atom or group of atoms in the compound with another atom or group of atoms.

Common Reagents and Conditions

Common reagents used in the reactions of this compound include oxidizing agents, reducing agents, and various catalysts. The reaction conditions, such as temperature and pressure, are optimized to achieve the desired chemical transformation.

Major Products

The major products formed from the reactions of this compound depend on the specific reaction conditions and reagents used. These products can vary widely and are often characterized using techniques such as spectroscopy and chromatography.

Scientific Research Applications

CID 78062898 has a wide range of scientific research applications, including:

Chemistry: Used as a reagent or intermediate in various chemical reactions and synthesis processes.

Biology: Studied for its potential biological activity and interactions with biomolecules.

Medicine: Investigated for its potential therapeutic effects and use in drug development.

Industry: Utilized in the production of various industrial products and materials.

Mechanism of Action

The mechanism of action of CID 78062898 involves its interaction with specific molecular targets and pathways. These interactions can lead to various biological effects, depending on the compound’s structure and the target molecules involved. The exact mechanism of action may vary depending on the specific application and context.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Physicochemical Properties

Hypothetical comparisons can be extrapolated from methodologies in the evidence. For example, CID 78062898 may share structural motifs or functional groups with boronic acid derivatives (e.g., CID 53216313) or heterocyclic compounds (e.g., CID 46738299). Key parameters for comparison include:

Property	This compound	CID 53216313 (Boronic Acid Derivative)	CID 46738299 (Heterocyclic Compound)
Molecular Formula	Not Provided	C₆H₅BBrClO₂	C₁₀H₁₆N₄O₂
Molecular Weight	Not Provided	235.27 g/mol	224.26 g/mol
LogP (Partition Coefficient)	Not Provided	2.15 (XLOGP3)	1.64 (MLOGP)
TPSA (Topological Polar Surface Area)	Not Provided	40.46 Ų	78.72 Ų
Solubility	Not Provided	0.24 mg/mL (ESOL)	0.05 mg/mL (ESOL)
Bioavailability Score	Not Provided	0.55	0.17

Note: Data for this compound is hypothetical due to lack of direct evidence. Referenced values for CID 53216313 and CID 46738299 are derived from and .

Bioactivity and Functional Roles

For example:

• CID 46738299 : Low bioavailability and CYP inhibition profile may limit its drug-likeness .
• This compound : If structurally similar to CID 46907796 (), it might interact with pathways like Nrf2 inhibition or placental transfer (as seen in Tubocuraine analogs; ).
  
  

Analytical Characterization

Mass spectrometry (MS) and collision-induced dissociation (CID) techniques are critical for structural elucidation. For instance:

• Source-CID MS: Used to differentiate isomers like ginsenosides (), suggesting this compound’s fragmentation patterns could be compared to analogs using similar workflows.
• Charge State and CID Voltage : Relationships between charge state, collision energy, and fragmentation efficiency () may inform optimal conditions for analyzing this compound.